Cas no 1805376-73-1 (4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805376-73-1
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4871246
• Update Time: 2025-06-07

4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-4-1-5(10)7(8(11)12)6(3-14)13-4/h1,8,14H,2-3H2
• InChI Key： ZBGXUUDMJDPGDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol

Introduction to 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805376-73-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol, identified by the CAS number 1805376-73-1, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound’s molecular framework integrates several key functional groups, including a chloro substituent, a chloromethyl moiety, a difluoromethyl group, and a hydroxymethyl group, which collectively contribute to its unique reactivity and potential biological activity.

The presence of the chloro group at the 4-position of the pyridine ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is a common strategy in drug discovery for introducing diversity into molecular libraries. The chloromethyl substituent at the 6-position further extends the compound’s synthetic utility, serving as a handle for forming carbon-carbon bonds through reactions such as nucleophilic addition or transition-metal-catalyzed cross-coupling. Additionally, the difluoromethyl group, located at the 3-position, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The hydroxymethyl group at the 2-position introduces polarity and potential hydrogen bonding capabilities, which can be exploited in designing molecules with enhanced solubility or targeted interactions with biological macromolecules.

In recent years, 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its structural motifs are reminiscent of several pharmacologically relevant scaffolds found in approved drugs and investigational compounds. For instance, pyridine derivatives are ubiquitous in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific combination of substituents in this compound makes it particularly interesting for developing small molecules that interact with enzymes or receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in fragment-based drug design (FBDD). FBDD leverages small molecule fragments—typically containing three to six atoms—that exhibit weak binding affinity to target proteins but can be chemically modified to enhance potency and selectivity. The multifunctional nature of 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol allows medicinal chemists to systematically explore structural diversification while maintaining key pharmacophoric elements. This approach has been instrumental in accelerating the discovery of novel therapeutics against challenging targets such as protein-protein interactions and allosteric sites.

Recent advances in computational chemistry have further highlighted the synthetic and pharmacological potential of this compound. Machine learning models trained on large datasets of bioactive molecules have demonstrated that pyridine-based scaffolds featuring chloro, chloromethyl, and difluoromethyl groups are frequently associated with high binding affinities for therapeutic targets. By integrating experimental data with predictive algorithms, researchers can prioritize derivatives of 4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol for further optimization based on their predicted binding modes and physicochemical properties.

The hydroxymethyl group in this compound also presents opportunities for further functionalization through glycosylation or esterification strategies. Such modifications are commonly employed to improve pharmacokinetic profiles or to enhance cell membrane permeability. For example, glycosylated pyridines have shown promise as antiviral agents by leveraging sugar moieties for improved solubility and receptor recognition. Similarly, ester derivatives can be designed to modulate metabolic degradation rates or to introduce specific stereochemical constraints that influence binding interactions.

The role of difluoromethyl groups in medicinal chemistry cannot be overstated. These groups are introduced into drug candidates not only for their ability to enhance metabolic stability but also for their influence on electronic properties and hydrophobicity. In particular, C-F bonds exhibit significant dipole moments that can alter ligand-receptor interactions by increasing electrostatic complementarity or by modulating hydrophobic effects. This has been demonstrated in several successful drugs where difluoromethyl substitution has been critical for achieving optimal pharmacological properties.

In summary,4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805376-73-1) represents a valuable building block for synthetic chemists working on next-generation therapeutics. Its unique combination of functional groups enables diverse chemical transformations while providing multiple opportunities for optimizing biological activity through structure-based design principles. As computational methods continue to evolve and high-throughput screening technologies become more sophisticated,4-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-2-methanol is poised to play an increasingly important role in accelerating drug discovery efforts across multiple therapeutic areas.